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Compound of Interest

Compound Name: Capraminopropionic acid

Cat. No.: B15091893

Essential Safety and Handling Guide for Carboxylic
Acids

Disclaimer: The chemical name "Capraminopropionic acid" is not a recognized standard
chemical name. This guide provides safety information for two related and commonly used
laboratory chemicals that may have been intended: Caproic Acid (Hexanoic Acid) and e-
Aminocaproic Acid (6-Aminohexanoic Acid). The hazards and required personal protective
equipment (PPE) for these two substances are significantly different. Always confirm the
identity of the chemical and consult its specific Safety Data Sheet (SDS) before handling.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It includes procedural, step-by-step guidance
to directly answer operational questions regarding the safe handling of these carboxylic acids.

Hazard Overview

e Caproic Acid (Hexanoic Acid): This substance is corrosive and toxic in contact with skin.[1] It
can cause severe skin burns and serious eye damage.[1][2][3][4] It has a strong, unpleasant
odor.[5]

e g-Aminocaproic Acid (6-Aminohexanoic Acid): This substance is generally considered less
hazardous. It may cause skin, eye, and respiratory irritation.[6][7][8] It is a solid at room
temperature.[6]
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BENGHE

Personal Protective Equipment (PPE)
Recommendations

Appropriate PPE is the first line of defense against chemical exposure. The required PPE
differs significantly between Caproic Acid and e-Aminocaproic Acid due to their different hazard

profiles.
. Eye and Face Skin and Body Respiratory
Chemical . . .
Protection Protection Protection
Wear a chemical- ] )
) If working outside of a
resistant apron or lab )
) fume hood or if there
coat, and acid- ) ] ) )
) ) is a risk of inhaling
Chemical safety resistant gloves.[4][5]
_ vapors or aerosols, a
] ] goggles and a face A complete suit
Caproic Acid NIOSH-approved

shield are required.[3]

El

protecting against
chemicals may be
necessary depending

on the scale of work.

[3]

respirator with an
organic vapor or acid
gas cartridge is

necessary.[1][10]

g-Aminocaproic Acid

Safety glasses with
side-shields are
required.[11][12]

Alab coat and
appropriate gloves
(e.g., nitrile) are
recommended to
prevent skin contact.
[11][13]

If dust is generated, a
NIOSH-approved
particulate respirator
(e.g., N95) should be

worn.[7]

Quantitative Data for Glove Selection

The selection of appropriate gloves is critical, especially when handling corrosive substances
like Caproic Acid. Breakthrough time is the time it takes for the chemical to permeate the glove
material.
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. Recommended . .
Chemical . Thickness Breakthrough Time
Glove Material

> 4 hours (for direct

Caproic Acid Butyl rubber 12-15 mil _
contact/spills)[1]

~ 1 hour (for normal

Nitrile rubber 11-13 mil
use)[1]
Not specified; select
] ) ) Nitrile or other ) based on the physical
€-Aminocaproic Acid ) ) Standard thickness )
impervious gloves task and potential for

incidental contact.[13]

Note on Experimental Protocols: The breakthrough times and permeation data presented are
typically determined using standardized test methods, such as ASTM F739 ("Standard Test
Method for Permeation of Liquids and Gases through Protective Clothing Materials under
Conditions of Continuous Contact"). These tests are generally conducted by the PPE
manufacturers or specialized testing laboratories. Detailed, substance-specific experimental
protocols for PPE testing are proprietary and not typically published in publicly accessible
literature. It is the user's responsibility to select gloves and other PPE that have been tested
and rated for the specific chemicals and conditions of their work.[14]

Operational Plans: Handling and Disposal
PPE Selection and Use Workflow

The following diagram outlines the logical steps for selecting and using PPE when handling
carboxylic acids.
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1. Planning Phase

Identify Chemical:
Caproic Acid vs. e-Aminocaproic Acid

A\

Consult Safety Data Sheet (SDS)

A4

Assess Risks:
Concentration, quantity, temperature,
and task (e.g., pouring, mixing)

2. PPE Selsrction Phase

Eye/Face Protection:
Goggles + Face Shield (Corrosive)
or Safety Glasses (Irritant)

Hand Protection:
Select gloves based on chemical
resistance and breakthrough time
(e.g., Butyl for Caproic Acid)

Body Protection:
Chemical-resistant apron/coat

Respiratory Protection:
Required if not in fume hood
or if dust/aerosols are generated

3. Operati‘ ;nal Phase

Inspect PPE for damage before use

Don PPE correctly

Handle chemical in a
well-ventilated area (fume hood)

Practice safe work habits:
Avoid contact, wash hands after use

4. Post-Opes ;tional Phase

Doff PPE correctly to avoid contamination

Dispose of single-use PPE

Clean and store reusable PPE
as hazardous waste

Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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